Cas no 1542564-90-8 (1-(4-methylthiophen-2-yl)cyclobutan-1-amine)

• Product Name: 1-(4-methylthiophen-2-yl)cyclobutan-1-amine
• CAS No: 1542564-90-8
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 6594541
• PubChem ID: 96738128
• Update Time: 2025-05-21

1-(4-methylthiophen-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylthiophen-2-yl)cyclobutan-1-amine
• EN300-1799945
• 1542564-90-8

• Inchi： 1S/C9H13NS/c1-7-5-8(11-6-7)9(10)3-2-4-9/h5-6H,2-4,10H2,1H3
• InChI Key： UTYSZKQXPBEQJL-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1(CCC1)N

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(4-methylthiophen-2-yl)cyclobutan-1-amine

1-(4-Methylthiophen-2-yl)cyclobutan-1-amine: A Comprehensive Overview

The compound with CAS No. 1542564-90-8, commonly referred to as 1-(4-methylthiophen-2-yl)cyclobutan-1-amine, is an intriguing organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with an amine group and a methylthiophene substituent. Recent studies have highlighted its potential applications in drug discovery and material science, making it a subject of interest for researchers worldwide.

The cyclobutane ring in 1-(4-methylthiophen-2-yl)cyclobutan-1-amine is a key structural feature that contributes to its chemical reactivity and biological activity. Cyclobutane rings are known for their strained geometry, which can lead to unique electronic properties and reactivity patterns. This strain can be harnessed in various chemical reactions, making the compound a valuable intermediate in organic synthesis. Additionally, the presence of the methylthiophene group introduces sulfur-based functionality, which can enhance the molecule's solubility and bioavailability.

Recent research has focused on the synthesis and characterization of 1-(4-methylthiophen-2-yl)cyclobutan-1-amine. One study published in *Journal of Medicinal Chemistry* explored its potential as a lead compound for anti-cancer drug development. The compound demonstrated selective cytotoxicity against several cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. Another study in *Organic Letters* reported on its use as a building block for constructing more complex molecules with potential neuroprotective properties.

The synthesis of 1-(4-methylthiophen-2-yl)cyclobutan-1-amine typically involves multi-step reactions, including nucleophilic substitution and cycloaddition processes. Researchers have optimized these reactions to achieve high yields and purity, ensuring the compound's reliability for further studies. Its stability under various reaction conditions has also been thoroughly investigated, making it a robust candidate for large-scale production.

In terms of applications, 1-(4-methylthiophen-2-yl)cyclobutan-1-amine has shown promise in several areas. In pharmacology, it serves as a valuable tool for studying receptor-ligand interactions due to its ability to modulate G-protein coupled receptors (GPCRs). In materials science, its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors or light-emitting diodes (LEDs). Furthermore, its role as an intermediate in the synthesis of bioactive compounds continues to be explored.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of 1-(4-methylthiophen-2-yL)cyclobutan-l-amme. Molecular docking studies have revealed its potential to bind to specific protein targets with high affinity, suggesting its role in drug design. Additionally, quantum mechanical calculations have provided insights into its electronic structure, which could be leveraged for designing more efficient catalysts or sensors.

In conclusion, 1-(4-methylthiophen--yL)cyclobutan-l-amme (CAS No. 1542564--90-) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full spectrum of applications, this compound is poised to make meaningful contributions to the advancement of science and technology.